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Compound of Interest

Compound Name: Optrin

Cat. No.: B1240277

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Optrin" could not be identified as a standard research chemical or

pharmaceutical agent. The following application notes and protocols are provided for Aprotinin,

a well-characterized serine protease inhibitor, as a representative example to fulfill the detailed

requirements of this request.

Application Notes
Product Description
Aprotinin is a monomeric globular polypeptide consisting of 58 amino acids, derived from

bovine lung tissue.[1][2] It functions as a competitive, reversible inhibitor of a broad spectrum of

serine proteases, including trypsin, chymotrypsin, plasmin, and kallikrein.[1][2][3] Its molecular

weight is approximately 6511.4 g/mol .[2][4][5] Aprotinin is widely used in research to prevent
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the degradation of proteins of interest during extraction and purification from cell or tissue

lysates.[3][5]

Mechanism of Action
Aprotinin is a competitive serine protease inhibitor. It binds with high affinity to the active site of

serine proteases, forming a stable, yet reversible, complex. This binding blocks the access of

the natural substrate to the enzyme's active site, thereby inhibiting its proteolytic activity.

Specifically, its action on kallikrein inhibits the formation of factor XIIa, which in turn inhibits the

intrinsic pathway of coagulation and fibrinolysis.[1][6] Its inhibition of plasmin directly slows

down fibrinolysis.[1]

The following diagram illustrates the inhibitory action of Aprotinin on the coagulation and

fibrinolysis cascades.
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Caption: Aprotinin inhibits serine proteases like Kallikrein and Plasmin.
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Aprotinin is primarily used as a protease inhibitor in a variety of research applications:

Protease Inhibitor Cocktails: It is a common component of protease inhibitor cocktails used

during cell lysis and protein extraction to prevent the degradation of target proteins.

Cell Culture: Aprotinin can be added to cell culture media to inhibit proteases that may be

released by cells, thereby protecting secreted proteins or the cells themselves.

Enzyme Assays: It is used to inhibit serine protease activity in complex biological samples to

allow for the specific measurement of other enzyme activities.[7]

Protein Purification: Immobilized aprotinin can be used in affinity chromatography to purify

serine proteases.[8]

Quantitative Data Summary
The following tables summarize the key quantitative properties of Aprotinin.

Table 1: Chemical and Physical Properties

Property Value Reference

Molecular Formula C₂₈₄H₄₃₂N₈₄O₇₉S₇ [4][5][9]

Molecular Weight ~6511.4 g/mol [2][4][5]

CAS Number 9087-70-1 [2][4][5]

Isoelectric Point (pI) 10.5

Table 2: Solubility
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Solvent Solubility Reference

Water Freely soluble (>10 mg/mL)

Aqueous Buffers (low ionic

strength)
Freely soluble

Phosphate Buffered Saline

(PBS)
Soluble [2][10]

Ethanol Slightly soluble [3][5]

DMSO Slightly soluble [3][5]

Dimethylformamide (DMF) Slightly soluble [3][5]

Table 3: Stability of Aprotinin Solutions

Condition Stability Notes Reference

pH Range
Stable between pH 1-

12

Binding to proteases

is reversible at pH < 3

or > 10.

Temperature

(Aqueous Solution, pH

7-8)

~1 week at 2-8°C

Dilute solutions are

less stable than

concentrated ones.

[7][8]

Frozen (-15 to -25°C) ≥ 6 months
Avoid repeated

freeze-thaw cycles.
[7][8]

Lyophilized Powder

(2-8°C)
Stable for years

As specified by the

manufacturer.

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Aprotinin Stock
Solution
This protocol describes the preparation of a concentrated stock solution of Aprotinin.
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Materials and Equipment:

Aprotinin, lyophilized powder

Sterile, nuclease-free water or Phosphate Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes and sterile tips

Analytical balance

0.22 µm sterile syringe filter (optional)

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or using aseptic techniques to

maintain sterility.

Weighing: Accurately weigh 25 mg of lyophilized Aprotinin powder.[10]

Solubilization: Transfer the powder to a sterile conical tube. Add sterile water or PBS to a

final volume of 2.5 mL to achieve a 10 mg/mL concentration.[10]

Dissolution: Gently vortex the solution until the Aprotinin is completely dissolved.[10] Avoid

vigorous shaking to prevent protein denaturation.

Sterilization (Optional): For applications requiring absolute sterility, the solution can be

passed through a 0.22 µm sterile syringe filter.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 50-100 µL) in

sterile microcentrifuge tubes. This minimizes contamination and degradation from repeated

freeze-thaw cycles.[10]

Storage: Store the aliquots at -20°C for long-term storage (stable for several months).[10]

For short-term use, a solution can be stored at 2-8°C for about a week.[7][8]
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Protocol 2: Determination of Working Concentration
The effective working concentration of Aprotinin depends on the specific application and the

level of protease activity in the sample. A typical working concentration is between 0.6-4 µg/mL.

[10]

Example Dilution for a 2 µg/mL Working Concentration:

Thaw: Thaw a single aliquot of the 10 mg/mL Aprotinin stock solution on ice.

Dilution: To prepare a 2 µg/mL working solution, dilute the stock solution 1:5000 in your

experimental buffer (e.g., cell lysis buffer, cell culture medium).[10]

For 1 mL of working solution, add 0.2 µL of the 10 mg/mL stock solution to 999.8 µL of

buffer.

Workflow for Preparing and Using Aprotinin Stock Solution

The following diagram outlines the general workflow from receiving the lyophilized powder to its

use in an experiment.
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Caption: Workflow for preparing and using Aprotinin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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